methyl 4-{[3-hydroxy-3-(thiophen-2-yl)propyl]carbamoyl}benzoate

• IUPAC Name: methyl 4-[(3-hydroxy-3-thiophen-2-ylpropyl)carbamoyl]benzoate
• InChI: InChI=1S/C16H17NO4S/c1-21-16(20)12-6-4-11(5-7-12)15(19)17-9-8-13(18)14-3-2-10-22-14/h2-7,10,13,18H,8-9H2,1H3,(H,17,19)
• InChI Key: GZQRNEVKOKTHKN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCCC(C2=CC=CS2)O
• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol

Description

Thiophene-based compounds, such as methyl 4-(thiophen-2-yl)benzoate, are a significant class of heterocyclic compounds. They have been the focus of many scientists due to their potential as biologically active compounds. They play a crucial role for medicinal chemists to develop advanced compounds with a variety of biological effects.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. For instance, the synthesis of a similar compound, methyl 3-hydroxy-4-methoxybenzoate, involves alkylation of the starting material, followed by nitration, reduction, cyclization, chlorination, and two successive amination reactions.

Molecular Structure Analysis

Thiophene is a five-membered heterocycle that contains one sulfur atom. The molecular structure of similar compounds, such as methyl 4-(thiophen-2-yl)benzoate, includes a thiophene ring attached to a benzoate group.

Chemical Reactions Analysis

Thiophene derivatives can undergo various chemical reactions. For instance, electrophiles attack the ring, as illustrated by acid-catalysed nitration with nitric acid. Nucleophiles attack the carbonyl center, as illustrated by hydrolysis with the addition of aqueous NaOH.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For instance, methyl 4-(thiophen-2-yl)benzoate is a solid with a molecular weight of 218.28.

Scientific Research Applications

Suzuki–Miyaura Coupling

This compound has been involved in studies related to the synthesis and characterization of novel chemical entities. One of the key applications is in the Suzuki–Miyaura (SM) cross-coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction. The thiophene moiety in the compound can be used in the SM coupling to form new carbon-carbon bonds.

Therapeutic Applications

Thiophene and its substituted derivatives, like the one in this compound, have been reported to possess a wide range of therapeutic properties. They have shown effectiveness in biological and physiological functions such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer.

Corrosion Inhibitors

Thiophene derivatives are utilized in industrial chemistry as corrosion inhibitors. The thiophene moiety in the compound can form a protective layer on the surface of metals, preventing them from corrosion.

Organic Semiconductors

Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors. The thiophene ring in the compound can contribute to the delocalization of π-electrons, which is crucial for semiconductor properties.

Organic Field-Effect Transistors (OFETs)

The thiophene moiety in the compound can be used in the fabrication of organic field-effect transistors (OFETs). Thiophene derivatives can enhance the charge carrier mobility, a key parameter in OFETs.

Organic Light-Emitting Diodes (OLEDs)

Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs). The thiophene ring in the compound can contribute to the electroluminescence properties, which is important for OLEDs.

Mechanism of Action

While the specific mechanism of action for “methyl 4-{[3-hydroxy-3-(thiophen-2-yl)propyl]carbamoyl}benzoate” is not available, thiophene-based compounds are known to exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Safety and Hazards

Safety information for similar compounds, such as methyl 4-(thiophen-2-yl)benzoate, includes hazard statements like H302, H312, and H332, indicating that the compound can be harmful if swallowed, in contact with skin, or if inhaled.

Future Directions

The future directions in the field of thiophene-based compounds involve the synthesis and characterization of novel thiophene moieties with wider therapeutic activity. This is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.